2-Amino-2-[3-[(2-fluorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]acetic acid

• IUPAC Name: 2-amino-2-[3-[(2-fluorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]acetic acid
• InChI: InChI=1S/C14H16FNO2/c15-10-4-2-1-3-9(10)5-13-6-14(7-13,8-13)11(16)12(17)18/h1-4,11H,5-8,16H2,(H,17,18)
• InChI Key: AIDBLYNTOYTVEQ-UHFFFAOYSA-N
• Canonical SMILES: C1C2(CC1(C2)C(C(=O)O)N)CC3=CC=CC=C3F
• Molecular Formula: C14H16FNO2
• Molecular Weight: 249.28 g/mol

Description

2-Amino-2-[3-[(2-fluorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]acetic acid, also known as LY404039, is a compound that has been extensively studied for its potential therapeutic applications. It is a selective antagonist of the metabotropic glutamate receptor 2 (mGluR2) and has been shown to have neuroprotective and anxiolytic effects.

Scientific Research Applications

2-Amino-2-[3-[(2-fluorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]acetic acid has been extensively studied for its potential therapeutic applications in a variety of neurological and psychiatric disorders. It has been shown to have neuroprotective effects in animal models of stroke, traumatic brain injury, and neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, 2-Amino-2-[3-[(2-fluorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]acetic acid has been shown to have anxiolytic effects in animal models of anxiety and depression.

Mechanism of Action

2-Amino-2-[3-[(2-fluorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]acetic acid is a selective antagonist of the mGluR2 receptor, which is a G protein-coupled receptor that is widely distributed in the central nervous system. Activation of mGluR2 receptors has been shown to inhibit neurotransmitter release and reduce excitability in neurons. By blocking the activity of mGluR2 receptors, 2-Amino-2-[3-[(2-fluorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]acetic acid can increase neurotransmitter release and enhance neuronal excitability, which may contribute to its neuroprotective and anxiolytic effects.
Biochemical and Physiological Effects
2-Amino-2-[3-[(2-fluorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]acetic acid has been shown to have a variety of biochemical and physiological effects. In animal models, 2-Amino-2-[3-[(2-fluorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]acetic acid has been shown to increase dopamine and acetylcholine release in the striatum, which may contribute to its neuroprotective effects. Additionally, 2-Amino-2-[3-[(2-fluorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]acetic acid has been shown to increase the expression of brain-derived neurotrophic factor (BDNF), which is a protein that promotes the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

2-Amino-2-[3-[(2-fluorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]acetic acid has several advantages for lab experiments, including its high selectivity for mGluR2 receptors and its well-established pharmacological profile. However, there are also some limitations to using 2-Amino-2-[3-[(2-fluorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]acetic acid in lab experiments. For example, 2-Amino-2-[3-[(2-fluorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]acetic acid has a relatively short half-life in vivo, which may limit its effectiveness in certain experimental paradigms.

Future Directions

There are several future directions for research on 2-Amino-2-[3-[(2-fluorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]acetic acid. One potential application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, 2-Amino-2-[3-[(2-fluorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]acetic acid may have potential as an anxiolytic agent for the treatment of anxiety and depression. Further research is needed to fully understand the mechanisms underlying the neuroprotective and anxiolytic effects of 2-Amino-2-[3-[(2-fluorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]acetic acid and to develop more effective treatment strategies.

Synthesis Methods

2-Amino-2-[3-[(2-fluorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]acetic acid can be synthesized using a multi-step process involving the reaction of 2-fluorobenzyl bromide with 1-bicyclo[1.1.1]pentan-1-amine to form the intermediate 3-(2-fluorobenzyl)-1-bicyclo[1.1.1]pentan-1-amine. This intermediate is then reacted with ethyl chloroacetate to form the ester derivative, which is subsequently hydrolyzed to form 2-Amino-2-[3-[(2-fluorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]acetic acid.